1-(3-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one
Overview
Description
1-(3-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one, also known as 1-APPE, is a novel synthetic compound with a wide range of potential applications. It is a small molecule that contains both amine and pyrazole groups, which provide a unique combination of physical and chemical properties. 1-APPE has been studied in various fields such as biochemistry, physiology, and pharmacology. Its synthesis, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been explored in detail.
Scientific Research Applications
Synthetic Applications and Structural Analysis : Compounds with pyrazole motifs, similar to 1-(3-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one, are synthesized and characterized using techniques like X-ray diffraction and spectroscopic methods. These compounds are analyzed for their crystal packing, intermolecular interactions, and Hirshfeld surface analysis to understand their structural properties and potential applications in material science and molecular engineering (Delgado et al., 2020).
Chemical Transformations and Reactivity : The reactivity of pyrazole derivatives in chemical transformations is of significant interest. For example, the reaction of 3-nitropyridin-4(1H)-one derivatives with hydrazine leads to the formation of hydrazones, showcasing the reactivity and potential for the synthesis of novel heterocyclic compounds, which can be foundational for further research in medicinal chemistry and material science (Smolyar, 2010).
Potential in Imaging and Diagnostic Research : Compounds structurally related to 1-(3-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one, particularly those incorporating pyrazole and piperazine motifs, have been explored for their potential in imaging applications. For instance, derivatives have been synthesized for use as PET agents in imaging neuroinflammation, indicating potential applications in neurological research and diagnostics (Wang et al., 2018).
Novel Synthetic Routes and Ligand Design : The development of novel synthetic routes to heteroaryl ethanamines showcases the versatility of pyrazole-based compounds in ligand design, potentially useful in catalysis and material science. Such synthetic strategies can lead to the discovery of new materials with unique properties for applications in various fields of science and technology (Svete et al., 2015).
Antimicrobial and Biological Activity : Pyrazoline derivatives, akin to the compound , have been synthesized and evaluated for their antimicrobial activity. This research indicates the potential of such compounds in the development of new antimicrobial agents, which is crucial for addressing the growing concern of antibiotic resistance (Desai et al., 2017).
properties
IUPAC Name |
1-(3-aminopiperidin-1-yl)-2-pyrazol-1-ylethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O/c11-9-3-1-5-13(7-9)10(15)8-14-6-2-4-12-14/h2,4,6,9H,1,3,5,7-8,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZQSSBSDYZVFOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CN2C=CC=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.